Cas no 75999-06-3 (4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol)

• Product Name: 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol
• CAS No: 75999-06-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00215380
• CID: 578117
• Update Time: 2025-10-09

4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-Dimethyl-2,3-dihydrooxazol-4-yl)methyl)phenol
• 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]phenol
• 4-[(3,5-dimethyl-4-isoxazolyl)methyl]benzenol
• 4-[(3,5-dimethyloxazol-4-yl)methyl]phenol
• 4-(3,5-Dimethylisoxazol-4-ylmethyl)phenol
• 4-[(dimethyl-1,2-oxazol-4-yl)methyl]phenol
• AC1MC9GP
• AC1Q2F0D
• AC1Q2F0E
• AG-H-03093
• Oprea1_704579
• 4-((3,5-Dimethylisoxazol-4-yl)methyl)phenol
• Phenol, 4-[(3,5-dimethyl-4-isoxazolyl)methyl]-
• 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol

• MDL： MFCD00215380
• Inchi： 1S/C12H13NO2/c1-8-12(9(2)15-13-8)7-10-3-5-11(14)6-4-10/h3-6,14H,7H2,1-2H3
• InChI Key： JIQYQBSFMDEVIJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC2=C(C)ON=C2C)C=C1

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.155
• Melting Point: 106-108°C
• Boiling Point: 371.8°C at 760 mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.567
• PSA: 46.26000
• LogP: 2.58780
• pka: 9.88±0.15(Predicted)

4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol

Research Briefing on 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol (CAS: 75999-06-3): Recent Advances and Applications

The compound 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol (CAS: 75999-06-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol as a key intermediate in the synthesis of novel bioactive molecules. Its isoxazole moiety, coupled with the phenolic group, provides a scaffold for interactions with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of anti-inflammatory agents, showing promising results in preclinical models of chronic inflammation.

In addition to its anti-inflammatory properties, research has explored the compound's potential in oncology. A team at the University of Cambridge reported in Nature Chemical Biology that derivatives of 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol exhibit selective inhibition of certain kinase pathways involved in tumor proliferation. The study utilized high-throughput screening and molecular docking to identify optimal structural modifications for enhanced specificity and reduced off-target effects.

Another area of interest is the compound's role in neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience detailed its ability to modulate oxidative stress pathways in neuronal cells, suggesting potential applications in Alzheimer's and Parkinson's disease therapeutics. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the compound's mechanism of action at the molecular level.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol. Green chemistry approaches, such as microwave-assisted synthesis and catalytic hydrogenation, have been successfully applied to reduce reaction times and environmental impact. These improvements are critical for scaling up production to meet the demands of clinical trials and industrial applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Ongoing studies are employing in vitro and in vivo models to address these gaps, with preliminary data indicating the need for targeted structural modifications to improve drug-like characteristics.

In conclusion, 4-(3,5-Dimethyl-4-isoxazolyl)methylbenzenol (CAS: 75999-06-3) represents a versatile and promising scaffold in medicinal chemistry. Its applications span anti-inflammatory, anticancer, and neuroprotective therapies, supported by a growing body of preclinical evidence. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ensuring its potential is fully realized in the pharmaceutical industry.